Stable bifunctional ZnII-based sensor toward acetylacetone and l-histidine via a fluorescence red shift and turn-on effect†
CrystEngComm Pub Date: 2022-01-25 DOI: 10.1039/D2CE00026A
Abstract
A new coordination polymer, [Zn(bbip)(NH2-BDC)]n (JXUST-15; bbip = 2,6-bis(benzimidazol-1-yl)pyridine and NH2–H2BDC = 2-aminoterephthalic acid), was synthesized by a mixed-ligand strategy. Structure analysis shows that JXUST-15 has a two-dimensional (2D) layer structure with an sql topology. Fluorescence measurements demonstrate that JXUST-15 could simultaneously and selectively sense organic molecules including acetylacetone (acac) and L-histidine (L-His) via a fluorescence red shift and enhancement with detection limits of 27.3 μM and 3.53 μM, respectively. The possible mechanisms of JXUST-15 for sensing acac and L-His were ascribed to the occurrence of electron transfer and the formation of strong exciplexes between JXUST-15 and analytes. Moreover, JXUST-15 displays relatively good thermal, solvent and acid–base stabilities, as well as reusability. Importantly, JXUST-15 provides a platform for fluorescence sensing of both acac and L-His via a fluorescence enhancement and shift for the first time.
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